Cas no 2167861-80-3 (3-amino-5-(fluorosulfonyl)benzoic acid)

• Product Name: 3-amino-5-(fluorosulfonyl)benzoic acid
• CAS No: 2167861-80-3
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• CID: 6206572
• PubChem ID: 165533166
• Update Time: 2025-05-24

3-amino-5-(fluorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(fluorosulfonyl)benzoic acid
• EN300-1587353
• 2167861-80-3

• Inchi： 1S/C7H6FNO4S/c8-14(12,13)6-2-4(7(10)11)1-5(9)3-6/h1-3H,9H2,(H,10,11)
• InChI Key： PIHXIRVJZOBWCK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C(=O)O)C=1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 219.00015701g/mol
• Monoisotopic Mass: 219.00015701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 106Ų

Additional information on 3-amino-5-(fluorosulfonyl)benzoic acid

Comprehensive Overview of 3-amino-5-(fluorosulfonyl)benzoic acid (CAS No. 2167861-80-3)

3-amino-5-(fluorosulfonyl)benzoic acid (CAS No. 2167861-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorosulfonyl and amino functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a benzoic acid backbone with reactive substituents, makes it a valuable building block for drug discovery and material science applications.

The growing interest in 3-amino-5-(fluorosulfonyl)benzoic acid is driven by its potential role in developing novel therapeutics, particularly in targeting enzyme inhibition and protein-protein interactions. Researchers are exploring its utility in designing small-molecule inhibitors for diseases such as cancer and metabolic disorders. The fluorosulfonyl group enhances the compound's reactivity, enabling efficient conjugation with biomolecules, a feature highly sought after in click chemistry and bioconjugation techniques.

In the context of green chemistry, 3-amino-5-(fluorosulfonyl)benzoic acid aligns with the trend toward sustainable synthesis. Its derivatives are being investigated for their biodegradability and low environmental impact, addressing concerns about chemical waste and eco-friendly manufacturing. This aligns with the increasing demand for sustainable pharmaceuticals and green solvents in industrial applications.

From a technical perspective, the compound's CAS No. 2167861-80-3 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in academic and industrial research. Users often query its synthetic routes, spectroscopic data, and safety profiles, underscoring the need for detailed technical documentation. The compound's NMR spectra and HPLC purity are critical parameters for quality control in large-scale production.

Another emerging application of 3-amino-5-(fluorosulfonyl)benzoic acid is in the field of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. Its ability to form stable covalent bonds with target proteins makes it a candidate for designing degradation tags, a hot topic in precision medicine. This has sparked discussions in forums and publications about its potential to revolutionize targeted protein degradation strategies.

In summary, 3-amino-5-(fluorosulfonyl)benzoic acid (CAS No. 2167861-80-3) represents a convergence of innovation in medicinal chemistry and sustainable science. Its multifaceted applications, from drug discovery to biomaterials, position it as a compound of enduring interest. As research advances, its role in addressing global health and environmental challenges will likely expand, making it a focal point for future scientific inquiries.